Cas no 1518-75-8 (3-Propylthiophene)

• Product Name: 3-Propylthiophene
• CAS No: 1518-75-8
• Molecular Formula: C₇H₁₀S
• Molecular Weight: 126.2193
• MDL: MFCD00143183
• CID: 117782

3-Propylthiophene Properties

Names and Identifiers

• Thiophene, 3-propyl-
• 3-Propylthiophene
• 3-N-PROPYLTHIOPHENE
• L5S1ZBD98N
• QZNFRMXKQCIPQY-UHFFFAOYSA-N
• FCH1116482
• Z5466
• P1128

• MDL： MFCD00143183
• InChIKey： QZNFRMXKQCIPQY-UHFFFAOYSA-N
• Inchi： 1S/C7H10S/c1-2-3-7-4-5-8-6-7/h4-6H,2-3H2,1H3
• SMILES： S1C([H])=C([H])C(=C1[H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 126.05000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Heavy Atom Count: 8
• Complexity: 61.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 28.2

Experimental Properties

• LogP: 2.70060
• PSA: 28.24000
• Refractive Index: 1.5050 to 1.5080
• Boiling Point: 161°C(lit.)
• Melting Point: -51.23°C (estimate)
• Flash Point: 33.9°C
• Color/Form: Not determined.
• Solubility: Not determined
• Density: 0,97 g/cm3

3-Propylthiophene Security Information

• Symbol:
• Hazardous Material transportation number：UN 1993 3/PG III
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Prompt：warning
• PackingGroup：III
• HazardClass：3

3-Propylthiophene Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%